Cas no 786627-20-1 (Cycloheptanamine, 3,3,5,5-tetramethyl-)

• Product Name: Cycloheptanamine, 3,3,5,5-tetramethyl-
• CAS No: 786627-20-1
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5264221
• Update Time: 2025-05-21

Cycloheptanamine, 3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 3,3,5,5-tetramethyl-

• Inchi： 1S/C11H23N/c1-10(2)6-5-9(12)7-11(3,4)8-10/h9H,5-8,12H2,1-4H3
• InChI Key： IJLMMNXNGUCJRZ-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C)(C)CC(C)(C)C1

Additional information on Cycloheptanamine, 3,3,5,5-tetramethyl-

Research Briefing on Cycloheptanamine, 3,3,5,5-tetramethyl- (CAS: 786627-20-1) in Chemical Biology and Pharmaceutical Applications

Cycloheptanamine, 3,3,5,5-tetramethyl- (CAS: 786627-20-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its tetramethyl-substituted cycloheptane ring, exhibits promising physicochemical properties that make it a valuable scaffold in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a conformational constraint in the design of dopamine receptor modulators. The researchers found that the rigid, sterically hindered structure of 3,3,5,5-tetramethylcycloheptanamine provided exceptional spatial control for ligand-receptor interactions, leading to improved selectivity for D2-like receptor subtypes. This work suggests potential applications in developing new antipsychotic medications with reduced side-effect profiles.

In the field of metabolic disease research, a team from MIT reported in Nature Chemical Biology (2024) that derivatives of 786627-20-1 showed remarkable activity as allosteric modulators of G protein-coupled receptors (GPCRs) involved in glucose homeostasis. The compound's unique geometry appears to stabilize receptor conformations that enhance insulin sensitivity without causing hypoglycemia, representing a potential breakthrough in type 2 diabetes treatment strategies.

Synthetic methodology developments have also advanced significantly. A recent ACS Catalysis publication (2024) described an innovative asymmetric synthesis route for 3,3,5,5-tetramethylcycloheptanamine that achieves 98% enantiomeric excess using a novel chiral catalyst system. This methodological breakthrough addresses previous challenges in obtaining optically pure forms of this compound, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Safety and toxicology studies published in Regulatory Toxicology and Pharmacology (2023) indicate that 786627-20-1 exhibits favorable pharmacokinetic properties with good oral bioavailability (78% in rodent models) and an acceptable safety profile in acute toxicity studies. However, chronic exposure studies suggest the need for careful monitoring of potential hepatic effects at higher doses, information that will be critical for future drug development programs utilizing this scaffold.

The compound has also found applications in chemical biology tools. A 2024 Cell Chemical Biology report demonstrated its use as a core structure for developing fluorescent probes that can cross the blood-brain barrier. These probes enable real-time imaging of neurotransmitter dynamics, opening new avenues for studying neurological diseases and drug effects in vivo.

Looking forward, several pharmaceutical companies have included 3,3,5,5-tetramethylcycloheptanamine derivatives in their preclinical pipelines, particularly for CNS and metabolic indications. Patent activity has increased significantly, with over 15 new applications filed in 2023-2024 covering various therapeutic uses and formulation technologies for this chemical scaffold.